Cas no 599-07-5 (Medicagenic acid)

Medicagenic acid is a triterpenoid saponin primarily derived from Medicago sativa (alfalfa) and other medicinal plants. It exhibits notable biological activities, including antimicrobial, anti-inflammatory, and potential anticancer properties. Structurally characterized by a oleanane-type skeleton, medicagenic acid demonstrates surfactant-like behavior due to its amphiphilic nature, making it useful in pharmaceutical and cosmetic formulations. Its ability to modulate membrane permeability contributes to its bioactivity, particularly in disrupting microbial cell integrity. Research suggests applications in wound healing and immune response enhancement. Analytical methods such as HPLC and LC-MS are commonly employed for its quantification. The compound’s stability and solubility profile further support its utility in research and industrial applications.
Medicagenic acid structure
Medicagenic acid structure
Product Name:Medicagenic acid
CAS No:599-07-5
MF:C30H46O6
MW:502.682650089264
MDL:MFCD02752364
CID:950874
PubChem ID:436072
Update Time:2025-05-22

Medicagenic acid Chemical and Physical Properties

Names and Identifiers

    • medicagenic acid
    • (2S,3R,4S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-2,3-dihydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
    • Castanogenin
    • medicagensaeure
    • NSC 382024
    • (4S,4Ar,6aR,6bS,8aS,12aS,14aR,14bR)-2,3-dihydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10
    • Medicogenic acid
    • NSC382024
    • 7X05537I17
    • Catsanogenin
    • Medicagensaure
    • NSC382025
    • UNII-7X05537I17
    • BDBM50531256
    • (4S)-2beta,3beta-Dihydroxyolean-12-ene-23,28-dioic acid
    • s3305
    • SCHEMBL1050033
    • 599-07-5
    • CCRIS 6615
    • Q27268960
    • LMPR0106150034
    • medicagenicacid
    • Olean-12-ene-23, 2,3-dihydroxy-, (2.beta.,3.beta.4.alpha.)-
    • CHEBI:167977
    • NCI60_003635
    • C30H46O6
    • CS-0022742
    • DTXSID301032043
    • 2-beta,3-beta-Dihydroxyolean-12-ene-23,28-dioic acid
    • MS-29340
    • CHEMBL520726
    • AKOS032946034
    • NSC-382025
    • NSC-382024
    • MFCD02752364
    • AC-34519
    • Olean-12-ene-23,28-dioic acid, 2,3-dihydroxy-, (2.beta.,3.beta.,4.alpha.)-
    • HY-N2472
    • CHEBI:177711
    • AKOS037514734
    • FT-0776927
    • 2,3-dihydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
    • Olean-12-ene-23,28-dioic acid, 2,3-dihydroxy-, (2beta,3beta,4alpha)-
    • IDGXIXSKISLYAC-UHFFFAOYSA-N
    • 2,3-Dihydroxyolean-12-ene-23,28-dioic acid
    • 2,3-Dihydroxyolean-12-ene-23,28-dioic acid #
    • DA-75392
    • Medicagenic acid
    • MDL: MFCD02752364
    • Inchi: 1S/C30H46O6/c1-25(2)11-13-30(24(35)36)14-12-27(4)17(18(30)15-25)7-8-20-26(3)16-19(31)22(32)29(6,23(33)34)21(26)9-10-28(20,27)5/h7,18-22,31-32H,8-16H2,1-6H3,(H,33,34)(H,35,36)/t18-,19-,20+,21+,22-,26+,27+,28+,29-,30-/m0/s1
    • InChI Key: IDGXIXSKISLYAC-WNTKNEGGSA-N
    • SMILES: O[C@H]1[C@H](C[C@@]2(C)[C@H]([C@@]1(C(=O)O)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O

Computed Properties

  • Exact Mass: 502.32900
  • Monoisotopic Mass: 502.32943918 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 2
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 115
  • Molecular Weight: 502.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 380-382 ºC (dec.)
  • Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
  • PSA: 115.06000
  • LogP: 5.26910

Medicagenic acid Pricemore >>

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Additional information on Medicagenic acid

Medicagenic Acid: A Comprehensive Overview

Medicagenic acid, identified by the CAS number 599-07-5, is a compound of significant interest in the fields of chemistry and pharmacology. This organic compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the structure, properties, applications, and recent advancements related to Medicagenic acid, providing a detailed and up-to-date analysis.

The chemical structure of Medicagenic acid is characterized by a complex arrangement of functional groups that contribute to its reactivity and stability. Recent studies have highlighted its ability to form stable complexes with metal ions, making it a valuable component in catalytic processes. Researchers have also explored its role in enhancing the bioavailability of drugs, which has implications for the pharmaceutical industry.

In terms of physical properties, Medicagenic acid exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various chemical reactions, including those requiring precise temperature control. Additionally, its ability to act as both an acid and a base in different reaction conditions has been extensively studied, providing insights into its versatility in chemical synthesis.

The applications of Medicagenic acid span multiple domains. In the pharmaceutical sector, it has been utilized as an intermediate in the synthesis of bioactive compounds. Recent breakthroughs have demonstrated its potential in developing novel anti-inflammatory agents, which could address unmet medical needs. Furthermore, its role in green chemistry has been explored, with studies focusing on its use as a sustainable alternative to traditional reagents.

Safety considerations are paramount when working with Medicagenic acid. While it is not classified as a hazardous material under normal conditions, proper handling procedures should be followed to minimize risks. Research has shown that exposure to high concentrations can cause mild irritation, emphasizing the importance of protective measures in industrial settings.

The synthesis of Medicagenic acid involves a multi-step process that requires precise control over reaction conditions. Recent advancements have focused on optimizing these steps to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In conclusion, Medicagenic acid, with its CAS number 599-07-5, stands out as a compound with diverse applications and promising potential. Its unique chemical properties and versatility make it a valuable asset in various industries. As research continues to uncover new uses and improvements in synthesis methods, the significance of Medigeneric acid is expected to grow further.

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